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Compound of Interest

Compound Name: Linotroban

Cat. No.: B1675545

For Researchers, Scientists, and Drug Development Professionals

Introduction

Linotroban is a potent and selective antagonist of the thromboxane A2 (TXA2) receptor,
positioning it as a molecule of significant interest in the fields of thrombosis, cardiovascular
disease, and inflammation. As a member of the thiophene sulfonamide class of compounds, its
unique chemical structure confers high affinity and specificity for the TP receptor, thereby
inhibiting the downstream signaling cascade that leads to platelet aggregation and
vasoconstriction. This technical guide provides a comprehensive overview of the chemical
structure, properties, and pharmacological profile of Linotroban, intended to support further
research and development efforts. While specific proprietary data on Linotroban remains
limited in the public domain, this document synthesizes available information and provides a
theoretical framework based on analogous compounds and established pharmacological
principles.

Chemical Structure and Properties

Linotroban, with the [IUPAC name 2-[5-[2-(benzenesulfonamido)ethyl]thiophen-2-ylJoxyacetic
acid, possesses a distinct molecular architecture that is key to its biological activity. The
structure features a central thiophene ring, a benzenesulfonamide group, and an oxyacetic acid

moiety.

Table 1: Physicochemical Properties of Linotroban
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Property Value Source

Molecular Formula C14H15NOsS2 PubChem

Molecular Weight 341.4 g/mol PubChem

CAS Number 120824-08-0 PubChem
2-[5-[2-

IUPAC Name (benzenesulfonamido)ethyl]thi PubChem
ophen-2-ylloxyacetic acid
C1=CC=C(C=C1)S(=0)

Canonical SMILES (=O)NCCC2=CC=C(S2)OCC(= PubChem
0)O
ISSKMEQROMFEHL-

InChl Key PubChem

UHFFFAOYSA-N

Synthesis of Linotroban

A detailed, step-by-step synthesis protocol for Linotroban is not publicly available. However,

based on the synthesis of related thiophene sulfonamide derivatives, a plausible synthetic

route can be postulated. The synthesis would likely involve the preparation of a key

intermediate, 2-(5-bromo-thiophen-2-yloxy)acetic acid ethyl ester, followed by a Sonogashira or

Heck coupling to introduce the vinyl group, which is then reduced and subsequently reacted to

form the sulfonamide.

A generalized workflow for the synthesis of a thiophene sulfonamide derivative is presented

below.
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Synthesis Workflow
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Receptor Binding Assay Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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